N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-3-methoxybenzamide

• IUPAC Name: 3-methoxy-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)benzamide
• InChI: InChI=1S/C21H16N2O2S/c1-25-15-6-2-5-14(10-15)20(24)23-21-22-19-16-7-3-4-12-8-9-13(18(12)16)11-17(19)26-21/h2-7,10-11H,8-9H2,1H3,(H,22,23,24)
• InChI Key: FRLDATOMMKEICO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)C=C4CCC5=C4C3=CC=C5
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

“N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-3-methoxybenzamide” is a complex organic compound. It contains a benzamide group, which is a common motif in pharmaceutical drugs. The compound also contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. Thiazoles are found in many important drugs, including antibiotics and antifungal drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazole ring and benzamide group would contribute to the compound’s polarity, potentially affecting its solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Structure

The compound’s chemical structure consists of a benzamide core with a fused thiazole ring and a methoxy group. It’s intriguing due to its complex arrangement of heterocyclic rings. . Here’s the structure:

Compound: N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-3-methoxybenzamide\text{Compound: } \text{N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-3-methoxybenzamide} Compound: N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-3-methoxybenzamide

!Compound Structure

Hydrophilic Modification

Functional polysiloxanes derived from related dialkoxysilane monomers have been synthesized. These polysiloxanes show hydrophilic properties and can be used for modifying other materials. For instance, copolymers with mercaptopropyl and polyether side chains (PETHs) have been successfully employed to enhance the hydrophilicity of a poly(styrene-b-butadiene-b-styrene) triblock copolymer. .

Antioxidant and Antibacterial Activities

While not directly studied for this compound, exploring its antioxidant and antibacterial properties could be valuable. .

Safety And Hazards

Without specific data, it’s difficult to provide information on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The potential applications and future directions for research on this compound would depend on its biological activity. If the compound shows promising activity in preliminary studies, it could be further optimized and studied as a potential therapeutic agent.